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Compound of Interest

Compound Name: 1-Chloro-1-fluoroethane

CAS No.: 110587-14-9

Cat. No.: B011141 Get Quote

Executive Summary & Scope
1-Chloro-1-fluoroethane (HCFC-151a; CAS: 1615-75-4) is a hydrochlorofluorocarbon with a

boiling point of approximately 16.1°C. While historically evaluated as a working fluid for low-

pressure refrigeration systems and heat pumps, its current relevance lies primarily in two

distinct sectors:[1][2]

Thermodynamic Research: As a benchmark fluid for validating equations of state (EOS) for

low-GWP replacements.

Pharmaceutical Development: As a fluorinated synthon (building block) and a volatile, low-

temperature reaction solvent.

Regulatory Warning: HCFC-151a is controlled under the Montreal Protocol.[3] Its use is

generally restricted to feedstock applications, laboratory research, and critical use exemptions.

This guide assumes the user possesses the necessary regulatory permits for handling Ozone

Depleting Substances (ODS).

Physicochemical Data Profile
Data aggregated from NIST Standard Reference Data and PubChem.
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Property Value Unit Relevance

Molecular Formula -

Isomer of R-151 (1-

Chloro-2-

fluoroethane)

Molecular Weight 82.50 g/mol
Vapor density

calculation

Boiling Point (1 atm) 16.1 °C
Critical: Liquid at cool

ambient, gas at >20°C

Density (Liquid, 20°C) 1.175 g/cm³

High density aids

mass flow in small

pumps

Vapor Pressure

(25°C)
~140 kPa (est)

Requires pressure-

rated

glassware/reactors

ODP ~0.03 - 0.12 -
Moderate Ozone

Depletion Potential

Safety Classification Flammable, Toxic -
Requires ATEX/Ex-

rated equipment

Application Context
Thermodynamic Refrigeration Cycles
In research settings, HCFC-151a serves as a model fluid for Organic Rankine Cycles (ORC)

designed to recover low-grade waste heat (60°C–100°C source temp). Its 16°C boiling point

allows for condensation against ambient air or water without deep vacuum, simplifying seal

design compared to heavier organic fluids.

Pharmaceutical Synthesis (Synthon & Solvent)
For drug development professionals, HCFC-151a offers a unique "Refrigerant-Solvent" duality:

Fluorinated Synthon: Used in nucleophilic substitution to introduce the ethyl-fluoride motif,

common in bio-isostere design to improve metabolic stability.
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Self-Cooling Solvent: In exothermic reactions, the solvent can be allowed to reflux at 16°C,

effectively clamping the reaction temperature and preventing thermal degradation of

sensitive APIs (Active Pharmaceutical Ingredients) without external cryostats.

Protocol: Closed-Loop Charging & Vapor Pressure
Validation
Objective: To transfer HCFC-151a from a supply cylinder to a test rig or reactor without

introducing non-condensable gases (air), which skew thermodynamic data and reaction

kinetics.

Safety Prerequisite: All operations must occur in a fume hood. Operator must wear FKM (Viton)

gloves.

Experimental Setup (Diagram)
The following Graphviz diagram illustrates the vacuum manifold system required for handling

volatile liquids like HCFC-151a.
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Figure 1: Schematic of a vacuum-transfer manifold for charging HCFC-151a. The cold trap

protects the pump from halogenated vapors.

Step-by-Step Methodology
Step 1: System Evacuation

Connect the HCFC-151a cylinder to the manifold using PTFE-lined stainless steel braided

hoses.

Immerse the Cold Trap in liquid nitrogen (or dry ice/acetone) to prevent HCFC ingestion by

the pump.

Open the manifold valves and evacuate the system (excluding the cylinder) to < 0.1 mbar.

Leak Check: Close the pump valve and monitor the manometer. A rise of < 0.01 mbar/min

indicates a tight seal.

Step 2: Degassing (Freeze-Pump-Thaw) Note: Essential for thermodynamic accuracy.

Immerse the HCFC-151a supply cylinder (or a transfer ampoule) in a liquid nitrogen bath to

freeze the content.

Open the cylinder valve to the vacuum. Pump off non-condensable gases (air/nitrogen) for 5

minutes.

Close the valve and thaw the cylinder.

Repeat 3 times.

Step 3: Static Transfer (Charging)

Ensure the Reactor/Test Cell is at a temperature lower than the supply cylinder (e.g., cool

reactor to 0°C).

Open the path between the Cylinder and Reactor.

Allow the pressure differential to drive the liquid transfer.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation: Close the reactor. Allow it to equilibrate to 25.0°C. Measure the internal pressure.

Pass Criteria: Pressure reads ~140 kPa (verify against batch-specific Certificate of

Analysis).

Fail Criteria: Pressure >150 kPa implies air contamination; repeat degassing.

Material Compatibility Protocol
HCFC-151a contains both chlorine and fluorine. The chlorine atom makes it aggressive toward

many elastomers used in standard refrigeration seals (e.g., Neoprene, Buna-N).
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Figure 2: Material compatibility decision tree. Green nodes indicate recommended materials;

Red nodes indicate incompatible materials.

Key Recommendation:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b011141?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use: FKM (Viton) or PTFE (Teflon).

Avoid: EPDM and Nitrile (Buna-N). The chlorine content in R-151a causes rapid swelling and

extraction of plasticizers in these materials, leading to seal failure and leaks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Assessment: 1-Chloro-1-fluoroethane (HCFC-
151a)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b011141#use-of-1-chloro-1-fluoroethane-as-a-
refrigerant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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